Cas no 47623-20-1 (9H-Thioxanthene-2-sulfonamide,N,N-dimethyl-9-[3-(1-piperazinyl)propylidene]-, (E)- (9CI))

• Product Name: 9H-Thioxanthene-2-sulfonamide,N,N-dimethyl-9-[3-(1-piperazinyl)propylidene]-, (E)- (9CI)
• CAS No: 47623-20-1
• MF: C₂₂H₂₇N₃O₂S₂
• MW: 429.598682641983
• CID: 331736
• PubChem ID: 6444848
• Update Time: 2025-04-19

9H-Thioxanthene-2-sulfonamide,N,N-dimethyl-9-[3-(1-piperazinyl)propylidene]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-2-sulfonamide,N,N-dimethyl-9-[3-(1-piperazinyl)propylidene]-, (E)- (9CI)
• (9E)-N,N-dimethyl-9-(3-piperazin-1-ylpropylidene)thioxanthene-2-sulfon amide
• N,N-dimethyl-9-(3-piperazin-1-ylpropylidene)thioxanthene-2-sulfonamide
• CHEBI:94657
• (9E)-N,N-dimethyl-9-(3-piperazin-1-ylpropylidene)thioxanthene-2-sulfonamide
• trans-N,N-Dimethyl-9-(3-(1-piperazinyl)propylidene)thioxanthene-2-sulfonamide
• Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(1-piperazinyl)propylidene)-, (E)-
• 47623-20-1

• Inchi： 1S/C22H27N3O2S2/c1-24(2)29(26,27)17-9-10-22-20(16-17)18(19-6-3-4-8-21(19)28-22)7-5-13-25-14-11-23-12-15-25/h3-4,6-10,16,23H,5,11-15H2,1-2H3/b18-7+
• InChI Key： NIOGWJDNUIUWFG-CNHKJKLMSA-N
• SMILES： S(C1C=CC2=C(C=1)/C(/C1C=CC=CC=1S2)=C/CCN1CCNCC1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 429.154
• Monoisotopic Mass: 429.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 86.3Ų
• XLogP3: 3.3

Experimental Properties

• Density: 1.284
• Boiling Point: 605.5°Cat760mmHg
• Flash Point: 320°C
• Refractive Index: 1.647